4-(2,6-Dimethylanilino)-4-oxobut-2-enoic acid 4-(2,6-Dimethylanilino)-4-oxobut-2-enoic acid
Brand Name: Vulcanchem
CAS No.: 198220-53-0
VCID: VC21269923
InChI: InChI=1S/C12H13NO3/c1-8-4-3-5-9(2)12(8)13-10(14)6-7-11(15)16/h3-7H,1-2H3,(H,13,14)(H,15,16)/b7-6+
SMILES: CC1=C(C(=CC=C1)C)NC(=O)C=CC(=O)O
Molecular Formula: C12H13NO3
Molecular Weight: 219.24 g/mol

4-(2,6-Dimethylanilino)-4-oxobut-2-enoic acid

CAS No.: 198220-53-0

Cat. No.: VC21269923

Molecular Formula: C12H13NO3

Molecular Weight: 219.24 g/mol

* For research use only. Not for human or veterinary use.

4-(2,6-Dimethylanilino)-4-oxobut-2-enoic acid - 198220-53-0

Specification

CAS No. 198220-53-0
Molecular Formula C12H13NO3
Molecular Weight 219.24 g/mol
IUPAC Name (E)-4-(2,6-dimethylanilino)-4-oxobut-2-enoic acid
Standard InChI InChI=1S/C12H13NO3/c1-8-4-3-5-9(2)12(8)13-10(14)6-7-11(15)16/h3-7H,1-2H3,(H,13,14)(H,15,16)/b7-6+
Standard InChI Key BDIUUKLMBSBKIT-VOTSOKGWSA-N
Isomeric SMILES CC1=C(C(=CC=C1)C)NC(=O)/C=C/C(=O)O
SMILES CC1=C(C(=CC=C1)C)NC(=O)C=CC(=O)O
Canonical SMILES CC1=C(C(=CC=C1)C)NC(=O)C=CC(=O)O

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